Cas no 68527-72-0 (2-tert-butylbenzonitrile)
2-tert-butylbenzonitrile structure
Product Name:2-tert-butylbenzonitrile
CAS No:68527-72-0
MF:C11H13N
MW:159.227622747421
CID:1116018
PubChem ID:110468
Update Time:2025-04-20
2-tert-butylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butylbenzonitrile
- 2-(1,1-Dimethylethyl)benzonitrile
- 2-(1,1-dimethylethyl)-Benzonitrile
- benzonitrile, 2-(1,1-dimethylethyl)-
- o-tert-Butylbenzonitrile
- DTXSID6071615
- 68527-72-0
- CS-0377847
- 2-(tert-butyl)benzonitrile
- AKOS017515255
- SCHEMBL179312
- RIDOCOLYIBIAKM-UHFFFAOYSA-N
-
- Inchi: 1S/C11H13N/c1-11(2,3)10-7-5-4-6-9(10)8-12/h4-7H,1-3H3
- InChI Key: RIDOCOLYIBIAKM-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 159.10489
- Monoisotopic Mass: 159.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 0.95
- Boiling Point: 251.3°C at 760 mmHg
- Flash Point: 105.8°C
- Refractive Index: 1.512
- PSA: 23.79
2-tert-butylbenzonitrile Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
68527-72-0 (2-tert-butylbenzonitrile) Related Products
- 32703-82-5(BRD9876)
- 32703-80-3(4-(tert-Butyl)phthalonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent